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Compound of Interest

Compound Name: Triethyltin chloride

CAS No.: 994-31-0

Cat. No.: B036597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of triethyltin chloride, a significant organotin

compound utilized in various research and development applications. It details the chemical's

properties, summarizes critical safety data, and outlines protocols for safe handling and

emergency procedures.

Chemical Identification and Properties
Triethyltin chloride, also known as chlorotriethylstannane, is an organotin compound with the

chemical formula (C₂H₅)₃SnCl.[1][2] It is primarily used as a laboratory chemical.[3]

Table 1: Chemical Identifiers for Triethyltin Chloride
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Physicochemical Properties of Triethyltin Chloride

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety Data Sheet Summary
Triethyltin chloride is classified as a highly toxic substance. It is fatal if swallowed, inhaled, or

in contact with skin.[3][6][7] It is also very toxic to aquatic life with long-lasting effects.[6][7][8]

Table 3: GHS Hazard Classification
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Signal Word:Danger[6]

Hazard Pictograms:

alt text

alt text

Table 4: Occupational Exposure Limits

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the high toxicity of triethyltin chloride, strict adherence to safety protocols is mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b036597?utm_src=pdf-body-href
https://static.cymitquimica.com/products/08/pdf/sds-50-3008.pdf
https://www.benchchem.com/product/b036597?utm_src=pdf-body-href
https://www.benchchem.com/product/b036597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields and a face shield. Use

equipment for eye protection tested and approved under appropriate government standards

such as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands. Wear protective clothing.

Respiratory Protection: Use only under a chemical fume hood. In case of inadequate

ventilation, wear respiratory protection.[8]

3.2. Handling and Storage

Handling: Wash face, hands, and any exposed skin thoroughly after handling.[8] Do not eat,

drink, or smoke when using this product.[8] Do not get in eyes, on skin, or on clothing.[8] Do

not breathe dust/fume/gas/mist/vapors/spray.[8] Use only outdoors or in a well-ventilated

area.[8] Handle under inert gas.

Storage: Store locked up.[3][8] Store in a well-ventilated place.[8] Keep container tightly

closed.[8]

3.3. First-Aid Measures

General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical

attention is required.[8]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[8] Immediately call a POISON CENTER or doctor/physician.[8] If not breathing, give artificial

respiration.[8]

In Case of Skin Contact: Immediately call a POISON CENTER or doctor/physician.[8] Gently

wash with plenty of soap and water.[8] Remove/Take off immediately all contaminated

clothing.[8] Wash contaminated clothing before reuse.[8]
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In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[8] Seek medical advice.[8]

If Swallowed: Immediately call a POISON CENTER or doctor/physician.[3][8] Rinse mouth.

[3][8]

3.4. Spill and Disposal Procedures

Spill: Ensure adequate ventilation. Use personal protective equipment as required. Keep

people away from and upwind of spill/leak. Evacuate personnel to safe areas. Prevent

product from entering drains. Soak up with inert absorbent material. Keep in suitable, closed

containers for disposal.[8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8] Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[8]

Visualized Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

triethyltin chloride in a laboratory setting.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe handling of triethyltin chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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